4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid

• IUPAC Name: 4-[(5-tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid
• InChI: InChI=1S/C20H25NO5S/c1-5-12-26-17-11-8-15(20(2,3)4)13-18(17)27(24,25)21-16-9-6-14(7-10-16)19(22)23/h6-11,13,21H,5,12H2,1-4H3,(H,22,23)
• InChI Key: LAVJLPLYTXWEES-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=C(C=C(C=C1)C(C)(C)C)S(=O)(=O)NC2=CC=C(C=C2)C(=O)O
• Molecular Formula: C20H25NO5S
• Molecular Weight: 391.5 g/mol

Description

4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid, also known as TAPB, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. TAPB is a nonsteroidal anti-inflammatory drug (NSAID) that has been found to have anti-inflammatory, analgesic, and antipyretic effects. In

Mechanism of Action

The mechanism of action of 4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid involves the inhibition of cyclooxygenase (COX) enzymes. COX enzymes are responsible for the production of prostaglandins, which are involved in inflammation, pain, and fever. 4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid inhibits COX enzymes by binding to the active site of the enzyme, preventing the conversion of arachidonic acid to prostaglandins.
Biochemical and Physiological Effects:
4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid has been found to have anti-inflammatory, analgesic, and antipyretic effects. It has been shown to reduce inflammation by inhibiting the production of prostaglandins. 4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid has also been found to reduce pain by inhibiting the production of prostaglandins, which are known to sensitize pain receptors. 4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid has been shown to reduce fever by inhibiting the production of prostaglandins, which are involved in the regulation of body temperature.

Advantages and Limitations for Lab Experiments

4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid has several advantages for lab experiments. It is a well-characterized compound that has been extensively studied. It has a well-defined mechanism of action, which makes it a useful tool for studying the role of prostaglandins in inflammation, pain, and fever. However, 4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid also has limitations for lab experiments. It is a synthetic compound that may not accurately reflect the effects of natural compounds found in the body. Additionally, 4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid may have off-target effects that could complicate experimental results.

Future Directions

There are several future directions for the study of 4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid. One direction is to explore its potential applications in the treatment of cancer. 4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid has been shown to inhibit the growth of cancer cells, and further studies could explore its potential as a cancer treatment. Another direction is to explore the potential of 4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid as a tool for studying the role of prostaglandins in various physiological processes. Finally, future studies could explore the development of new analogs of 4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid with improved potency and selectivity.

Synthesis Methods

The synthesis of 4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid involves a multi-step process starting from 5-tert-butyl-2-propoxyphenol. The first step involves the conversion of 5-tert-butyl-2-propoxyphenol to its corresponding sulfonamide using p-toluenesulfonyl chloride. The sulfonamide is then reacted with 4-bromobenzoic acid to form the desired 4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid product. The synthesis of 4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid has been optimized to yield high purity and high yield.

Scientific Research Applications

4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid has been extensively studied for its potential therapeutic applications. It has been found to have anti-inflammatory, analgesic, and antipyretic effects. 4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid has been shown to inhibit the production of prostaglandins, which are known to play a key role in inflammation, pain, and fever. 4-[(5-Tert-butyl-2-propoxyphenyl)sulfonylamino]benzoic acid has also been found to have potential applications in the treatment of cancer, as it has been shown to inhibit the growth of cancer cells.